1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one
1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one
1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one, also known as beta methyl ionone or 1-methyl-b-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one has been primarily detected in urine. Within the cell, 1-(2, 6, 6-trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is primarily located in the membrane (predicted from logP) and cytoplasm. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one has a floral and woody taste.
1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is a monoterpene.
1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is a monoterpene.
Brand Name:
Vulcanchem
CAS No.:
1335-94-0
VCID:
VC0072617
InChI:
InChI=1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h6,8-9,11,13H,7H2,1-5H3/b9-8-
SMILES:
CC1CC=C(C(C1(C)C)C=CC(=O)C)C
Molecular Formula:
C14H22O
Molecular Weight:
206.32 g/mol
1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one
CAS No.: 1335-94-0
Main Products
VCID: VC0072617
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol
| CAS No. | 1335-94-0 |
|---|---|
| Product Name | 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one |
| Molecular Formula | C14H22O |
| Molecular Weight | 206.32 g/mol |
| IUPAC Name | (Z)-4-(2,5,6,6-tetramethylcyclohex-2-en-1-yl)but-3-en-2-one |
| Standard InChI | InChI=1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h6,8-9,11,13H,7H2,1-5H3/b9-8- |
| Standard InChIKey | LMWNGLDCJDIIBR-CMDGGOBGSA-N |
| Isomeric SMILES | CC1CC=C(C(C1(C)C)/C=C\C(=O)C)C |
| SMILES | CC1CC=C(C(C1(C)C)C=CC(=O)C)C |
| Canonical SMILES | CC1CC=C(C(C1(C)C)C=CC(=O)C)C |
| Density | d25 0.93 0.930-0.935 |
| Physical Description | colourless to yellow liquid |
| Description | 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one, also known as beta methyl ionone or 1-methyl-b-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one has been primarily detected in urine. Within the cell, 1-(2, 6, 6-trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is primarily located in the membrane (predicted from logP) and cytoplasm. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one has a floral and woody taste. 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is a monoterpene. |
| PubChem Compound | 24839629 |
| Last Modified | Nov 11 2021 |
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